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Compound of Interest

Ethyl
Compound Name:
(ethoxymethylene)cyanoacetate

Cat. No.: B148315

For Researchers, Scientists, and Drug Development Professionals

Ethyl (ethoxymethylene)cyanoacetate (EMCA) is a versatile organic compound widely
utilized as a key intermediate in the synthesis of a diverse range of pharmaceutical and
agrochemical products. Its uniqgue molecular architecture, featuring a cyano group, an ester,
and an ethoxymethylene group, provides a reactive scaffold for constructing complex molecular
frameworks, particularly heterocyclic systems. This guide provides an in-depth overview of its
structure, properties, synthesis, and applications.

Chemical Structure and Molecular Properties

Ethyl (ethoxymethylene)cyanoacetate is systematically named ethyl (E)-2-cyano-3-
ethoxyprop-2-enoate. Its structure is characterized by a central acrylic acid backbone with
cyano and ethoxy functional groups.

Table 1: Physicochemical Properties of Ethyl (ethoxymethylene)cyanoacetate
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Property Value Reference
Molecular Formula CsH11NOs [L1121[31[4115]
Molecular Weight 169.18 g/mol [11[415]
CAS Number 94-05-3 [1112][3]
White to pale yellow crystalline
Appearance .
solid
Melting Point 49-51 °C
Boiling Point 190-191 °C at 30 mmHg
Soluble in organic solvents like
Solubility ethanol and ether; limited [3]

solubility in water.

ethyl (E)-2-cyano-3-
IUPAC Name [2]
ethoxyprop-2-enoate

SMILES C(C(OCC)=0)(=COCC)C#N 3]

KTMGNAIGXYODKQ-
InChl Key [315]
UHFFFAOYSA-N

Synthesis of Ethyl (ethoxymethylene)cyanoacetate

The most common method for the synthesis of Ethyl (ethoxymethylene)cyanoacetate
involves the reaction of ethyl cyanoacetate with triethyl orthoformate in the presence of acetic
anhydride.

Experimental Protocol:

A general procedure for the laboratory-scale synthesis is as follows:

» Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a distillation
apparatus, combine ethyl cyanoacetate and an excess of triethyl orthoformate.

e Reagent Addition: Add acetic anhydride to the mixture. Acetic anhydride acts as a
dehydrating agent, driving the reaction to completion.
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e Heating: Heat the reaction mixture to a temperature of 150-160 °C for several hours.
o Work-up: After the reaction is complete, cool the mixture to room temperature.

 Purification: Remove the volatile components, including excess reagents and byproducts, by
distillation under reduced pressure. The desired product, Ethyl
(ethoxymethylene)cyanoacetate, is typically obtained as a solid upon cooling.

Synthesis Workflow:
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Synthesis of Ethyl (ethoxymethylene)cyanoacetate.

Reactivity and Applications in Drug Development

Ethyl (ethoxymethylene)cyanoacetate is a valuable precursor in organic synthesis due to its
multiple reactive sites. It can act as both an electrophile and a nucleophile, participating in a
variety of chemical transformations.

Its primary application lies in the synthesis of heterocyclic compounds, which are core
structures in many pharmaceuticals. A notable application is in the synthesis of pyrazole and
pyrimidine derivatives. For instance, it is a key starting material in the production of Allopurinol,
a drug used to treat gout and high levels of uric acid in the body. It is also utilized in the
synthesis of anti-inflammatory agents.[1]
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The reactivity of the double bond, coupled with the cyano and ester groups, allows for

cyclization reactions with various dinucleophiles, such as hydrazines and amidines, to form
five- and six-membered heterocyclic rings.

Role as a Synthetic Intermediate:
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Role of EMCA as a key synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ethyl (ethoxymethylene)cyanoacetate: A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b148315#ethyl-ethoxymethylene-cyanoacetate-
structure-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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